Cas no 721450-32-4 (Benzyl 4-Cyanopiperazine-1-Carboxylate)

• Product Name: Benzyl 4-Cyanopiperazine-1-Carboxylate
• CAS No: 721450-32-4
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 3166583
• PubChem ID: 85979252
• Update Time: 2025-10-28

Benzyl 4-Cyanopiperazine-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 4-Cyanopiperazine-1-Carboxylate
• CS-0037104
• 721450-32-4
• Benzyl4-cyanopiperazine-1-carboxylate
• MFCD28991988
• SCHEMBL4588232
• BS-41887
• W11455
• 1-Cbz-4-cyanopiperazine
• 1-Piperazinecarboxylic acid, 4-cyano-, phenylmethyl ester

• MDL： MFCD28991988
• Inchi： 1S/C13H15N3O2/c14-11-15-6-8-16(9-7-15)13(17)18-10-12-4-2-1-3-5-12/h1-5H,6-10H2
• InChI Key： YTPMYXBSXRTEJE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCN(C#N)CC1)=O

Computed Properties

• Exact Mass: 245.116426730Da
• Monoisotopic Mass: 245.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.6Ų

Benzyl 4-Cyanopiperazine-1-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzyl 4-Cyanopiperazine-1-Carboxylate

Comprehensive Overview of Benzyl 4-Cyanopiperazine-1-Carboxylate (CAS No. 721450-32-4)

Benzyl 4-Cyanopiperazine-1-Carboxylate (CAS No. 721450-32-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperazine backbone and cyanopiperazine functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a benzyl carboxylate moiety, enhances its reactivity and applicability in diverse synthetic pathways.

In recent years, the demand for Benzyl 4-Cyanopiperazine-1-Carboxylate has surged due to its role in developing novel therapeutic agents. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug discovery, where piperazine derivatives are known to modulate neurotransmitter systems. The compound's cyano group further expands its utility, enabling precise modifications for targeted drug design. This aligns with the growing trend of precision medicine and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, Benzyl 4-Cyanopiperazine-1-Carboxylate offers exceptional flexibility. Its carboxylate ester group facilitates easy deprotection, while the cyanopiperazine moiety acts as a key building block for heterocyclic compounds. These properties make it invaluable in combinatorial chemistry and high-throughput screening platforms, which are critical for accelerating drug discovery pipelines. The compound's stability under various reaction conditions also contributes to its popularity among chemists.

The compound's relevance extends to green chemistry initiatives, where its efficient synthesis routes minimize waste and energy consumption. As sustainability becomes a priority in the chemical industry, Benzyl 4-Cyanopiperazine-1-Carboxylate exemplifies how eco-friendly intermediates can drive innovation. Its compatibility with catalytic processes and microwave-assisted synthesis further underscores its alignment with modern sustainable chemistry practices.

Analytical characterization of Benzyl 4-Cyanopiperazine-1-Carboxylate involves advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure high purity and confirm the compound's structural integrity, which is essential for reproducible research outcomes. The compound's spectroscopic data is well-documented, aiding researchers in quality control and batch-to-batch consistency.

In the context of intellectual property and patent literature, Benzyl 4-Cyanopiperazine-1-Carboxylate frequently appears in filings related to small molecule therapeutics and kinase inhibitors. Its structural motifs are often leveraged to enhance drug bioavailability and target selectivity, addressing common challenges in medicinal chemistry. This has led to its inclusion in proprietary libraries of several pharmaceutical companies.

Looking ahead, the compound's potential in bioconjugation and prodrug development is being actively explored. With the rise of antibody-drug conjugates (ADCs) and targeted delivery systems, Benzyl 4-Cyanopiperazine-1-Carboxylate could play a pivotal role in next-generation therapeutics. Its adaptability to click chemistry and other bioorthogonal reactions positions it as a future-ready intermediate.

For researchers sourcing Benzyl 4-Cyanopiperazine-1-Carboxylate, considerations include supplier reliability, batch certification, and regulatory compliance. The compound is typically available through specialty chemical vendors with expertise in custom synthesis. Proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability over time.

In summary, Benzyl 4-Cyanopiperazine-1-Carboxylate (CAS No. 721450-32-4) stands at the intersection of innovation and practicality. Its multifaceted applications in drug discovery, synthetic chemistry, and sustainable science make it a compound of enduring significance. As scientific advancements continue to unfold, this molecule will likely remain a cornerstone in the quest for new bioactive entities and therapeutic breakthroughs.